Cas no 1392146-98-3 (2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester)

• Product Name: 2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester
• CAS No: 1392146-98-3
• MF: C₁₂H₁₀F₂O₄
• MW: 256.202210903168
• MDL: MFCD29066716
• CID: 5218473
• Update Time: 2026-03-06

2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester

• MDL： MFCD29066716
• Inchi： 1S/C12H10F2O4/c1-2-16-11(15)6-4-8-3-5-9-10(7-8)18-12(13,14)17-9/h3-7H,2H2,1H3/b6-4+
• InChI Key： AKEFQCRKRHTHFR-GQCTYLIASA-N
• SMILES： C(OCC)(=O)/C=C/C1=CC=C2OC(F)(F)OC2=C1

Additional information on 2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester

Professional Introduction to 2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester (CAS No. 1392146-98-3)

2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1392146-98-3, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodioxole class, which is known for its diverse biological activities and potential applications in drug development. The presence of both fluoro and acrylic acid functional groups enhances its chemical reactivity, making it a valuable intermediate in synthetic organic chemistry and a promising candidate for further exploration in medicinal research.

The structural features of 2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester make it an intriguing molecule for studying its pharmacological properties. The benzodioxole core is a well-documented scaffold in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and antitumor effects. The introduction of fluorine atoms at the 2-position of the benzodioxole ring can modulate the electronic properties of the molecule, potentially influencing its binding affinity to biological targets. Additionally, the acrylic acid ethyl ester side chain provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The fluorine atom can also serve as a handle for further chemical modifications, such as cross-coupling reactions or nucleophilic substitutions, which are commonly employed in drug discovery pipelines. The acrylic acid ethyl ester moiety is particularly useful in this context, as it can undergo various reactions to introduce different functional groups or linkages, facilitating the design of novel molecular architectures.

One of the most compelling aspects of 2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester is its potential as a building block for the development of new therapeutic agents. Researchers have been exploring its utility in synthesizing small-molecule inhibitors targeting various disease-related pathways. For instance, studies have shown that benzodioxole derivatives can interact with enzymes involved in cancer cell proliferation and apoptosis. The fluorinated analogs may offer improved selectivity and potency due to steric and electronic modifications induced by the fluorine atoms.

The ethyl ester group in the molecule also plays a crucial role in determining its physicochemical properties. Ester functionalities are often used to enhance solubility and improve pharmacokinetic profiles. Additionally, they can be hydrolyzed under specific conditions to yield carboxylic acids or other reactive intermediates, which can be further functionalized to create more complex molecules. This versatility makes 2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester a valuable asset in synthetic chemistry and drug discovery.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated compounds in drug design. Molecular modeling studies have demonstrated that fluorine atoms can influence binding interactions by modulating hydrogen bonding networks and hydrophobic effects. These insights have guided the development of new strategies for optimizing the pharmacological properties of benzodioxole derivatives. By leveraging computational tools alongside experimental techniques, researchers can efficiently explore the potential of 2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester as a lead compound or intermediate.

The synthesis of 2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include cyclization reactions to form the benzodioxole core followed by functional group interconversions to introduce fluoro and acrylic acid ethyl ester moieties. These synthetic strategies often require careful optimization to ensure high yields and purity. Advanced techniques such as transition metal-catalyzed reactions have been employed to facilitate these transformations efficiently.

In conclusion,2,2-Difluoro-1,3-benzodioxole-5-acrylic acid ethyl ester (CAS No. 1392146-98-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in shaping future advancements in medicinal chemistry.